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Compound of Interest

Compound Name: mathemycin B

Cat. No.: B1251334 Get Quote

Executive Summary & Operational Directive
Mathemycin B is a macrocyclic lactone antibiotic with potent antifungal properties, originally

isolated from Actinomycete sp.[1][2][3][4][5][6][7] HIL Y-8620959.[1][2][3][4][5][6][7] Due to its

biological activity and the global imperative to mitigate antimicrobial resistance (AMR), this

compound must never be discharged into municipal water systems or standard trash.

Core Directive: All Mathemycin B waste—solid, liquid, or contaminated debris—must be

classified as Biohazardous Chemical Waste and routed for High-Temperature Incineration.

Technical Characterization
Ensure positive identification before executing disposal protocols.
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Parameter Specification

Compound Name Mathemycin B

CAS Number 233262-38-9

Molecular Formula C₇₇H₁₄₂N₂O₂₉

Molecular Weight 1559.95 g/mol

Physical State White amorphous powder

Solubility
Soluble in Methanol, Ethanol, DMSO; Poorly

soluble in water

Hazard Class
Bioactive / Cytotoxic (Treat as P-Listed

equivalent for safety)

Safety & Containment (Pre-Disposal)
Causality: Macrolactones are large, lipophilic molecules that can permeate skin or persist on

surfaces. Standard nitrile gloves may offer insufficient break-through time for concentrated

organic solutions.

PPE: Double-glove (Nitrile over Latex/Nitrile), lab coat, and safety goggles. Use a P95/N95

particulate respirator if handling open powder outside a fume hood.

Containment: Weigh and handle exclusively within a certified Chemical Fume Hood or

Biological Safety Cabinet (Class II, Type B2) to prevent aerosolization.

Disposal Procedures
This protocol utilizes a "Zero-Release" strategy to prevent environmental contamination.

A. Solid Waste (Pure Compound & Powders)
Rationale: Direct incineration ensures complete thermal decomposition of the macrocyclic ring

structure, nullifying biological activity.

Segregation: Do not mix with general chemical solids.
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Packaging: Transfer waste powder into a sealable, chemically resistant container (e.g.,

HDPE jar).

Secondary Containment: Place the primary container into a clear hazardous waste bag

labeled "BIOACTIVE / INCINERATION ONLY".

Disposal Path: Route to the facility's high-temperature incineration stream.

B. Liquid Waste (Mother Liquors & Solvents)
Rationale: Mathemycin B is stable in many organic solvents. Dilution is not a solution.

Collection: Collect all solvent waste (DMSO, Methanol, etc.) containing Mathemycin B in a

dedicated carboy labeled "Cytotoxic/Bioactive Organic Waste".

Stabilization: Ensure the carboy is compatible with the solvent base (avoid PVC for DMSO;

use HDPE or Glass).

Prohibition:ABSOLUTELY NO drain disposal.

Disposal Path: Commercial hazardous waste incineration.

C. Contaminated Consumables (Sharps, Pipette Tips, Weigh
Boats)

Gross Contamination: Rinse grossly contaminated glassware with Methanol into the liquid

waste carboy before cleaning or disposal.

Disposables: Place pipette tips, gloves, and weigh boats directly into a rigid

biohazard/sharps container.

Labeling: Mark container as "Chemical-Contaminated Sharps - Incinerate".

Decontamination & Spill Response
Logic: Because Mathemycin B is lipophilic, aqueous cleaners are ineffective. You must use an

organic solvent to solvate the compound for removal.

Isolate: Evacuate the immediate area and mark the spill zone.
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Solvate: Apply 70% Ethanol or Methanol to the spill area. Allow to sit for 30 seconds to

solubilize residues.

Absorb: Use inert absorbent pads (chem-mats) to wipe up the solvent.

Clean: Follow with a soap and water wash to remove sticky residues.

Dispose: All cleanup materials go into the Solid Bioactive Waste stream (Section 4A).

Operational Workflow Visualization
The following diagram outlines the decision logic for segregating Mathemycin B waste streams

to ensure compliance and safety.
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Figure 1: Decision matrix for the segregation and destruction of Mathemycin B waste streams,

prioritizing high-temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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